(S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (3S)-3-[[(2S)-2-aminopropanoyl]-cyclopropylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C19H27N3O3/c1-14(20)18(23)22(16-9-10-16)17-8-5-11-21(12-17)19(24)25-13-15-6-3-2-4-7-15/h2-4,6-7,14,16-17H,5,8-13,20H2,1H3/t14-,17-/m0/s1
• InChI Key: JXHZOYALSOLGDP-YOEHRIQHSA-N
• Canonical SMILES: CC(C(=O)N(C1CC1)C2CCCN(C2)C(=O)OCC3=CC=CC=C3)N
• Isomeric SMILES: C[C@@H](C(=O)N([C@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)C3CC3)N
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

The compound (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a piperidine derivative featuring a benzyl ester group, a cyclopropyl-amino substituent, and an (S)-2-amino-propionyl moiety.

Preparation Methods

Cyclization of Chiral Diamine Precursors

A common strategy involves cyclizing 1,5-diaminopentane derivatives under acidic or basic conditions. For instance, Davis et al. demonstrated that aldehydes derived from amino acid precursors undergo cyclization to form enantiomerically enriched piperidines. In one protocol, (1R,2S,5R)-menthyl (S)-p-toluenesulfinate reacts with LiHMDS to generate a sulfinimine intermediate, which is subsequently treated with Et₂AlCN to introduce nitrile groups. Acidic hydrolysis and hydrogenation yield the piperidine core with >95% enantiomeric excess (ee).

Organometallic Approaches

Organometallic methods enable direct construction of the piperidine ring. Takahata and Shimizu applied Sharpless asymmetric dihydroxylation (AD) to 1,6-heptadiene, producing a 1,2-diol intermediate. Epoxidation and regioselective reduction with Super-Hydride® yielded an alcohol, which underwent a second AD reaction to install stereocenters. Tosylation and nucleophilic substitution with benzylamine furnished the cis-piperidine derivative in 60% yield.

Table 1: Comparison of Piperidine Ring Formation Methods

Method	Starting Material	Catalyst/Reagent	Yield (%)	ee (%)	Source
Diamine Cyclization	1,5-Diaminopentane	LiHMDS, Et₂AlCN	70	95
Sharpless AD	1,6-Heptadiene	(DHQD)₂-PYR ligand	60	98
Hydrogenation	Enone Intermediate	Pd/C, H₂	85	99

Introduction of Cyclopropyl-Amino Group

The cyclopropyl-amino moiety at the 3-position is introduced via nucleophilic substitution or reductive amination.

Alkylation with Cyclopropylamine

In a patent by US5977381A, cyclopropylamine reacts with a brominated piperidine intermediate under mild basic conditions (NaHCO₃, DMF, 25°C). The reaction proceeds via an SN2 mechanism, achieving 80% yield with minimal epimerization. Optical purity is maintained by using a chiral piperidine precursor, avoiding post-synthetic resolution.

Reductive Amination

An alternative route employs reductive amination between a ketone intermediate and cyclopropylamine. Using NaBH₃CN in methanol at 0°C, the reaction attains 75% yield and 97% ee. This method is favored for its compatibility with acid-labile protecting groups.

Incorporation of (S)-2-Aminopropionyl Moiety

The (S)-2-aminopropionyl group is installed via acylation or peptide coupling.

Acylation with Activated Esters

The piperidine-cyclopropylamine intermediate reacts with (S)-2-aminopropionic acid activated as a pentafluorophenyl ester. Conducted in dichloromethane with DIEA, this step achieves 85% yield. The pentafluorophenyl group enhances electrophilicity, facilitating coupling without racemization.

Enzymatic Resolution

To ensure stereochemical fidelity, lipase-mediated resolution resolves racemic mixtures. For example, Candida antarctica lipase B selectively hydrolyzes the (R)-enantiomer of a propionyl intermediate, enriching the (S)-form to >99% ee.

Benzyl Ester Formation

The benzyl ester is introduced early or late in the synthesis, depending on compatibility with subsequent steps.

Esterification of Carboxylic Acid

Benzyl alcohol reacts with the piperidine carboxylic acid using DCC and DMAP in THF. This method, described in US9393239B2, proceeds at 0°C to prevent epimerization, yielding 90% of the benzyl ester.

Protection-Deprotection Strategies

In multi-step syntheses, the benzyl group is often introduced after cyclopropyl-amino acylation. For instance, temporary protection with a tert-butyl ester (removed via TFA) allows selective benzylation in the final step.

Stereochemical Control and Resolution

Maintaining the (S)-configuration at both the piperidine 3-position and the propionyl 2-position is critical.

Chiral Pool Synthesis

L-alanine serves as a chiral precursor for the (S)-2-aminopropionyl group, ensuring inherent stereochemical fidelity. Coupling with a pre-formed (S)-piperidine derivative eliminates the need for external resolution.

Asymmetric Catalysis

Rhodium-catalyzed hydrogenation of enamide intermediates achieves >99% ee. Using (R)-BINAP as a chiral ligand, the reaction selectively reduces the α,β-unsaturated bond to form the (S)-configured amine.

Industrial-Scale Production Considerations

Large-scale synthesis prioritizes cost efficiency and minimal purification.

Continuous Flow Reactors

Cyclization and acylation steps are conducted in continuous flow systems to enhance heat transfer and reduce reaction times. For example, piperidine cyclization in a microreactor achieves 95% conversion in 10 minutes, compared to 2 hours in batch.

Crystallization-Induced Diastereomer Resolution

Adding chiral resolving agents (e.g., dibenzoyl-D-tartaric acid) to racemic mixtures enriches the desired (S,S)-diastereomer via selective crystallization, achieving 99.5% ee in one step .

Chemical Reactions Analysis

Hydrolysis Reactions

The benzyl ester and amide groups undergo hydrolysis under varied conditions:

Reaction Type	Conditions	Products	Yield
Acidic Hydrolysis	6M HCl, reflux, 6–8 hours	Carboxylic acid derivative + benzyl alcohol	85–90%
Basic Hydrolysis	1M NaOH, 60°C, 4–5 hours	Carboxylic acid derivative (as sodium salt) + benzyl alcohol	80–85%
Amide Hydrolysis	Concentrated H₂SO₄, 100°C	Piperidine-3-carboxylic acid + cyclopropylamine derivatives	70–75%

The stereochemical integrity of the (S)-configured amino-propionyl group is preserved under mild hydrolysis but may racemize under prolonged acidic conditions.

Esterification and Transesterification

The benzyl ester moiety participates in ester exchange reactions:

• Reaction with alcohols :
  In the presence of boric acid or p-toluenesulfonic acid (p-TsOH), the benzyl ester reacts with alcohols (e.g., methanol, ethanol) to form alternative esters. For example:

  $$\text{Compound} + \text{ROH} \xrightarrow{\text{H}^+} \text{New ester} + \text{Benzyl alcohol}$$

  Yields range from 65% (for bulky alcohols) to 90% (for primary alcohols) .

• Transesterification catalysts :
  Lipases (e.g., Candida antarctica) selectively modify the ester group under mild conditions (pH 7–8, 37°C), enabling bioconjugation strategies .

Amide Bond Formation

The amino-propionyl side chain serves as a handle for peptide coupling:

Coupling Agent	Conditions	Product	Yield
DCC/HOBt	DCM, 0°C to RT, 12 hours	Amide-linked conjugates (e.g., with glycine)	70–75%
EDC/NHS	Aqueous buffer, pH 6–7	Bioconjugates (e.g., protein adducts)	60–65%

The cyclopropylamino group remains stable during these reactions, but harsh conditions may induce ring strain relief.

Cyclopropane Ring-Opening

The cyclopropyl group undergoes selective ring-opening under oxidative or acidic conditions:

• HCl-mediated opening :

  $$\text{Cyclopropane} + \text{HCl} \rightarrow 1,3-\text{Diol derivative} \quad (\text{Yield: 80\%})[6]$$

• Oxidative cleavage (H₂O₂) :

  $$\text{Cyclopropane} + \text{H}_2\text{O}_2 \xrightarrow{\text{Fe}^{2+}} \text{Ketone derivative} \quad (\text{Yield: 65\%})[6]$$

Redox Reactions

Key transformations include:

• Reduction of amide to amine :

  $$\text{Amide} \xrightarrow{\text{LiAlH}_4} \text{Amine} \quad (\text{Yield: 75\%})[6]$$

• Oxidation of piperidine :
  Using KMnO₄ or RuO₄, the piperidine ring oxidizes to a pyridine derivative (Yield: 60%).

Protection/Deprotection Strategies

The benzyl ester and tert-butyl groups enable orthogonal protection:

Group	Protection Method	Deprotection Method	Yield
Benzyl ester	Benzylation (BnBr, K₂CO₃)	Hydrogenolysis (H₂/Pd-C)	95%
tert-Butyl ester	t-BuOH, DCC	TFA (trifluoroacetic acid)	90%

Stereochemical Considerations

The (S)-configuration at both the piperidine and amino-propionyl positions influences reaction outcomes:

• Enzymatic hydrolysis (e.g., porcine liver esterase) selectively cleaves the benzyl ester without racemization .

• Chiral catalysts (e.g., Jacobsen’s catalyst) improve enantioselectivity in subsequent derivatizations .

Comparative Reactivity Table

Reaction	Key Reagent	Stereospecific?	Functional Group Modified
Hydrolysis	HCl/NaOH	No	Benzyl ester/amide
Amide coupling	DCC/HOBt	Yes	Amino-propionyl
Cyclopropane opening	HCl/H₂O₂	No	Cyclopropylamino
Hydrogenolysis	H₂/Pd-C	Yes	Benzyl ester

This compound’s multifunctional architecture enables tailored modifications for drug discovery and materials science. Its reactivity profile, particularly the stability of stereocenters under diverse conditions, positions it as a versatile intermediate in synthetic chemistry .

Scientific Research Applications

1.1. Anticancer Activity

Recent studies have indicated that compounds similar to (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine derivatives exhibit promising anticancer properties. These compounds have been shown to inhibit tumor growth and induce apoptosis in various cancer cell lines. The mechanism often involves the modulation of pathways related to cell proliferation and survival, making them candidates for further development as anticancer agents.

1.2. Neurological Applications

Research suggests that this compound may have neuroprotective effects, potentially beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The structural features of the compound allow it to interact with neurotransmitter systems, which could help in mitigating symptoms associated with these conditions.

2.1. Pain Management

The compound is being investigated for its analgesic properties. Preliminary studies have shown that it may interact with opioid receptors, providing pain relief without the typical side effects associated with conventional opioids.

2.2. Antimicrobial Properties

There is emerging evidence that (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine derivatives possess antimicrobial activity against various pathogens. This opens avenues for developing new antibiotics or adjunct therapies for existing treatments.

3.1. Enzyme Inhibition Studies

This compound can serve as a valuable tool in enzyme inhibition studies, particularly those involving proteases or kinases relevant to cancer and metabolic disorders. Its ability to bind selectively to specific enzymes allows researchers to study enzyme mechanisms and develop inhibitors.

3.2. Drug Design and Development

(S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester can be utilized in structure-activity relationship (SAR) studies to design more potent analogs with improved pharmacokinetic properties.

Case Studies

Study Focus	Findings	Reference
Anticancer Activity	Induced apoptosis in breast cancer cell lines; potential for further development
Neurological Effects	Neuroprotective properties observed in animal models of Alzheimer's disease
Pain Management	Interaction with opioid receptors; significant analgesic effects noted
Antimicrobial Activity	Effective against E.coli and Staphylococcus aureus; potential for new antibiotic classes

Mechanism of Action

The mechanism of action of (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets through hydrogen bonding, hydrophobic interactions, or covalent bonding, leading to changes in the target’s activity or function. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural and Physicochemical Properties

A comparative analysis of molecular formulas, substituents, and predicted physicochemical properties is summarized in Table 1.

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Density (g/cm³)	Boiling Point (°C)
(S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	Not explicitly provided	~347–361 (estimated)	Cyclopropyl-amino, benzyl ester	Predicted: ~1.14	Predicted: ~500
(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	C₁₉H₂₉N₃O₃	347.45	Isopropyl-amino, benzyl ester	1.14 (predicted)	499.8 (predicted)
[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester	C₁₉H₂₉N₃O₃	347.45	Isopropyl-carbamic acid, benzyl ester	1.14 (predicted)	505.8 (predicted)
[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester	C₂₀H₃₁N₃O₃	361.48	3-methyl-butyryl, ethyl-carbamic acid	N/A	N/A

Key Observations:

• Molecular Weight: All analogs fall within a narrow range (347–361 g/mol), suggesting similar solubility and permeability profiles.
• Density and Boiling Points: Predicted densities (~1.14 g/cm³) and boiling points (~500°C) are consistent across analogs, indicating comparable physical handling requirements .

Biological Activity

(S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester, commonly referred to as a piperidine derivative, is a compound of significant interest in medicinal chemistry due to its potential therapeutic applications. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is $C_{19}H_{27}N_3O_3$ with a molar mass of 341.44 g/mol. The structure includes a piperidine ring, an amino acid moiety, and a cyclopropyl group, which contribute to its unique biological activity.

Property	Value
Molecular Formula	C19H27N3O3
Molar Mass	341.44 g/mol
Density	1.13 g/cm³ (predicted)
pKa	7.27 (predicted)

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Pathways : The compound has been shown to inhibit specific enzymes involved in metabolic pathways, which can lead to altered cellular functions.
• Receptor Modulation : It may interact with various neurotransmitter receptors, influencing synaptic transmission and potentially providing therapeutic effects in neurological disorders.
• Anti-inflammatory Effects : Preliminary studies suggest that the compound exhibits anti-inflammatory properties, making it a candidate for treating conditions like arthritis and other inflammatory diseases.

In Vitro Studies

In vitro studies have demonstrated that (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibits significant activity against various cell lines. For instance:

• Cancer Cell Lines : The compound showed cytotoxic effects on breast cancer (MCF-7) and lung cancer (A549) cell lines, with IC50 values indicating potent anti-cancer properties.
• Neuroprotective Effects : In assays measuring neuronal survival under oxidative stress conditions, the compound enhanced cell viability compared to controls.

In Vivo Studies

Case studies involving animal models have provided insights into the therapeutic potential of this compound:

• Pain Models : In rodent models of neuropathic pain, administration of the compound resulted in reduced pain behavior scores, suggesting analgesic properties.
• Inflammation Models : In models of acute inflammation induced by carrageenan, treatment with the compound significantly decreased paw edema compared to untreated groups.

Case Studies

• Case Study on Cancer Treatment :
  A study conducted by Queener et al. evaluated the efficacy of the compound in inhibiting tumor growth in xenograft models of breast cancer. Results indicated a significant reduction in tumor volume after treatment with the compound over a four-week period.
• Case Study on Neuropathic Pain :
  A double-blind study involving patients with chronic pain conditions assessed the safety and efficacy of this compound as an adjunct therapy. Patients reported improved pain management without significant adverse effects.

Q & A

Q. What are the recommended synthetic routes for (S)-3-[((S)-2-amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester?

The compound can be synthesized via acylation reactions of piperidine derivatives. For example, benzyl-protected piperidine intermediates (e.g., 1-benzyl-4-piperidone) undergo acylations with cyclopropane-containing amino acid derivatives under mild conditions. These reactions typically yield >80% product when using carbodiimide coupling agents (e.g., DCC or EDC) in anhydrous solvents like dichloromethane or DMF . Optimization of reaction time, temperature, and stoichiometry is critical to minimize byproducts.

Q. How can the structural integrity of this compound be validated post-synthesis?

Use orthogonal analytical methods:

• IR spectroscopy : Confirm the presence of carbonyl (C=O, ~1700 cm⁻¹) and amide (N-H, ~3300 cm⁻¹) functional groups.
• GC-MS : Detect molecular ions (e.g., [M+H]⁺) despite low signal intensity (0.5–8.0%), as observed in similar piperidine derivatives .
• NMR : Assign stereochemistry using ¹H-¹H COSY and NOESY to resolve chiral centers and cyclopropane ring interactions.

Q. What safety protocols are essential during handling?

• Personal protective equipment (PPE) : Wear nitrile gloves, chemical-resistant lab coats, and safety goggles to avoid skin/eye contact .
• Ventilation : Use fume hoods to prevent inhalation of aerosols or vapors.
• Waste disposal : Segregate organic waste and collaborate with certified hazardous waste management companies to avoid environmental contamination .

Advanced Research Questions

Q. How should researchers address contradictions in spectral data across studies?

Discrepancies in GC-MS or NMR data may arise from:

• Epimerization : Minor changes in chromatographic conditions (e.g., pH, column temperature) can separate epimers, as seen in structurally related compounds .
• Sample purity : Re-crystallize or re-purify the compound using preparative HPLC (C18 columns, acetonitrile/water gradients) to eliminate impurities affecting spectral resolution .
• Instrument calibration : Validate methods using reference standards (e.g., USP-certified materials) and cross-check with independent labs.

Q. What experimental design is recommended for evaluating the compound’s stability under varying conditions?

Adopt a split-split-plot design to systematically test variables:

• Factors : Temperature (4°C, 25°C, 40°C), humidity (30%, 60%), and pH (3–9).
• Response metrics : Degradation products (HPLC quantification), optical rotation (for stereochemical stability), and LC-MS/MS to track hydrolytic byproducts .
• Duration : Conduct accelerated stability studies (e.g., 6 months) with periodic sampling.

Q. How can researchers optimize synthetic yields while minimizing stereochemical drift?

• Chiral auxiliaries : Introduce (S)- or (R)-configured catalysts (e.g., BINAP ligands) during cyclopropane ring formation to enforce stereocontrol .
• Reaction monitoring : Use in-situ FTIR or Raman spectroscopy to track intermediate formation and adjust reagent addition rates dynamically.
• Post-reaction quenching : Rapidly neutralize acidic/basic conditions (e.g., with ammonium acetate buffers) to prevent racemization .

Q. What methodologies are suitable for assessing ecological impacts during preclinical studies?

Follow tiered ecotoxicological testing:

• Tier 1 (acute toxicity) : Use Daphnia magna or Danio rerio (zebrafish) models to determine LC₅₀ values in aquatic environments.
• Tier 2 (bioaccumulation) : Measure logP (octanol-water partition coefficient) via shake-flask methods to predict environmental persistence .
• Tier 3 (long-term effects) : Conduct microcosm studies simulating soil/water ecosystems to monitor biodegradation pathways and metabolite toxicity .